Cas no 771581-77-2 (Methyl 2-(2-Aminoethyl)benzoate)

• Product Name: Methyl 2-(2-Aminoethyl)benzoate
• CAS No: 771581-77-2
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD08061333
• CID: 562590
• PubChem ID: 10899254
• Update Time: 2025-08-03

Methyl 2-(2-Aminoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(2-aminoethyl)-, methyl ester
• METHYL 2-(2-AMINOETHYL)BENZOATE
• 2-Aminoethylbenzoic acid methyl ester
• AB23357
• EN300-708687
• SCHEMBL4739142
• 2-aminoethyl benzoic acid methyl ester
• 2-(2-Aminoethyl)benzoic acid methyl ester
• AKOS002433830
• FT-0768563
• 771581-77-2
• METHYL2-(2-AMINOETHYL)BENZOATE
• J-521809
• DTXSID60447614
• MFCD06213000
• Methyl 2-(2-Aminoethyl)benzoate

• MDL： MFCD08061333
• Inchi： 1S/C10H13NO2/c1-13-10(12)9-5-3-2-4-8(9)6-7-11/h2-5H,6-7,11H2,1H3
• InChI Key： IYDBWBQCKQHHPA-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1CCN)=O

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32000
• LogP: 1.67470

Additional information on Methyl 2-(2-Aminoethyl)benzoate

Comprehensive Overview of Methyl 2-(2-Aminoethyl)benzoate (CAS No. 771581-77-2): Properties, Applications, and Industry Insights

Methyl 2-(2-Aminoethyl)benzoate (CAS No. 771581-77-2) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This ester derivative, featuring both aminoethyl and benzoate functional groups, exhibits unique chemical properties that make it valuable for synthetic intermediates and research purposes. With the growing demand for high-purity chemical reagents and custom synthesis, this compound has garnered significant attention in recent years.

The molecular structure of Methyl 2-(2-Aminoethyl)benzoate combines a methyl ester moiety with an ethylamine side chain, enabling reactivity in condensation reactions and peptide coupling. Researchers frequently explore its role in drug discovery, particularly for designing small-molecule inhibitors or bioconjugates. Its CAS No. 771581-77-2 is often searched alongside terms like "synthetic routes", "spectral data", and "supplier availability", reflecting its niche yet critical industrial relevance.

In the context of green chemistry trends, Methyl 2-(2-Aminoethyl)benzoate has been studied for its potential in sustainable synthesis protocols. Recent publications highlight its utility in catalyzed amidation and microwave-assisted reactions, aligning with the industry's shift toward energy-efficient processes. Environmental considerations, such as biodegradability and low toxicity, further enhance its appeal for pharmaceutical intermediates.

From a commercial perspective, the compound's purity grades (e.g., >98% HPLC) and storage stability are frequently discussed topics. Suppliers often emphasize GMP-compliant manufacturing to meet the stringent requirements of FDA-approved APIs. Analytical techniques like NMR and LC-MS are essential for quality control, addressing common user queries about batch-to-batch consistency.

Emerging applications in material science, such as polymer modification and surface functionalization, have expanded the demand for CAS No. 771581-77-2. Its bifunctional nature allows crosslinking in hydrogel matrices or nanoparticle coatings, making it relevant to biomedical engineering innovations. These interdisciplinary uses underscore its adaptability beyond traditional chemistry sectors.

For researchers sourcing this compound, factors like scalability, cost-efficiency, and regulatory compliance remain top priorities. Online searches often include long-tail keywords such as "Methyl 2-(2-Aminoethyl)benzoate synthesis protocol" or "CAS 771581-77-2 safety data sheet", indicating a need for detailed technical documentation. Collaborative platforms and open-access databases have become vital resources for sharing optimized synthetic methodologies.

In summary, Methyl 2-(2-Aminoethyl)benzoate (CAS No. 771581-77-2) represents a multifaceted compound bridging academic research and industrial applications. Its evolving role in precision medicine and advanced materials ensures sustained interest, while adherence to eco-friendly practices positions it favorably in modern chemical workflows.